Cas no 139294-13-6 (N'-hydroxy-3-methylbutanimidamide)

• Product Name: N'-hydroxy-3-methylbutanimidamide
• CAS No: 139294-13-6
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• MDL: MFCD07776506
• CID: 1265662
• PubChem ID: 9687708
• Update Time: 2025-05-20

N'-hydroxy-3-methylbutanimidamide Chemical and Physical Properties

Names and Identifiers

• Butanimidamide, N-hydroxy-3-methyl-
• N-hydroxy-3-methylButanimidamide
• SCHEMBL387346
• 691411-71-9
• F2145-0870
• 139294-13-6
• EN300-54757
• (1Z)-N-Hydroxy-3-methylbutanimidamide
• N'-hydroxy-3-methylbutanimidamide
• AKOS000157111
• CS-0251439
• KS-7338

• MDL： MFCD07776506
• Inchi： 1S/C5H12N2O/c1-4(2)3-5(6)7-8/h4,8H,3H2,1-2H3,(H2,6,7)
• InChI Key： INTHNGLOSGQQNK-UHFFFAOYSA-N
• SMILES： O/N=C(/CC(C)C)\N

Computed Properties

• Exact Mass: 116.09506
• Monoisotopic Mass: 116.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 88.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 56.11

N'-hydroxy-3-methylbutanimidamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N'-hydroxy-3-methylbutanimidamide

Recent Advances in the Study of N'-hydroxy-3-methylbutanimidamide (CAS: 139294-13-6)

N'-hydroxy-3-methylbutanimidamide (CAS: 139294-13-6) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and antimicrobial activity. This research brief aims to consolidate the latest findings on this compound, providing a comprehensive overview of its applications, mechanisms, and future directions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of N'-hydroxy-3-methylbutanimidamide as a precursor in the development of novel hydroxamate-based inhibitors. The study demonstrated its efficacy in chelating metal ions, a property that is crucial for inhibiting metalloenzymes such as matrix metalloproteinases (MMPs) and histone deacetylases (HDACs). These findings suggest potential therapeutic applications in cancer and inflammatory diseases, where MMP and HDAC inhibition are key therapeutic strategies.

Another significant advancement was reported in a 2024 ACS Chemical Biology article, which investigated the antimicrobial properties of derivatives synthesized from N'-hydroxy-3-methylbutanimidamide. The study revealed that these derivatives exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, offering a promising avenue for the development of new antibiotics.

Further mechanistic insights were provided by a recent Nature Communications paper, which utilized computational modeling and X-ray crystallography to elucidate the binding interactions of N'-hydroxy-3-methylbutanimidamide with its target enzymes. The study highlighted the compound's unique structural features, such as its hydroxyimino group, which facilitates strong hydrogen bonding with active site residues. These findings are expected to guide the rational design of more potent and selective inhibitors.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of N'-hydroxy-3-methylbutanimidamide-derived compounds. Issues such as poor oral bioavailability and metabolic instability have been noted in preclinical studies. However, ongoing research is addressing these limitations through structural modifications and formulation strategies, as discussed in a 2023 review in Drug Discovery Today.

In conclusion, N'-hydroxy-3-methylbutanimidamide (CAS: 139294-13-6) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in enzyme inhibition and antimicrobial therapy. Future research should focus on overcoming its pharmacokinetic challenges and expanding its therapeutic applications. The compound's versatility and efficacy make it a promising candidate for further investigation in the chemical biology and pharmaceutical fields.